Cas no 5147-16-0 (Phenol,2,4,5-trichloro-, 1-propanoate)
5147-16-0 structure
Product Name:Phenol,2,4,5-trichloro-, 1-propanoate
CAS No:5147-16-0
MF:C9H7Cl3O2
MW:253.50968003273
CID:382869
PubChem ID:221435
Update Time:2025-04-19
Phenol,2,4,5-trichloro-, 1-propanoate Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2,4,5-trichloro-, 1-propanoate
- (2,4,5-trichlorophenyl) propanoate
- 2,4,5-trichlorophenyl propanoate
- AC1L5A9A
- AC1Q3MMG
- AR-1D2953
- CTK4J4298
- NSC6008
- NSC-6008
- SureCN1876749
- DTXSID70278092
- 5147-16-0
- SCHEMBL1876749
-
- Inchi: 1S/C9H7Cl3O2/c1-2-9(13)14-8-4-6(11)5(10)3-7(8)12/h3-4H,2H2,1H3
- InChI Key: BUNPMPBRNKOVHQ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1OC(CC)=O)Cl)Cl
Computed Properties
- Exact Mass: 251.95131
- Monoisotopic Mass: 251.951163g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 3.96220
Phenol,2,4,5-trichloro-, 1-propanoate Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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